Cas no 1566910-01-7 (1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol)

• Product Name: 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol
• CAS No: 1566910-01-7
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5972344
• PubChem ID: 104801549
• Update Time: 2025-10-29

1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol
• EN300-1912174
• 1566910-01-7

• Inchi： 1S/C9H12BrNO/c1-9(2,12)4-7-3-8(10)6-11-5-7/h3,5-6,12H,4H2,1-2H3
• InChI Key： SQABFNZGRKPYPI-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC(C)(C)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol

Introduction to 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol (CAS No. 1566910-01-7)

1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol, with the CAS number 1566910-01-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and a tert-butyl alcohol group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol consists of a pyridine ring substituted with a bromine atom at the 5-position, and a tert-butyl alcohol group attached to the 3-position. The presence of the bromine atom introduces significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The tert-butyl alcohol group, on the other hand, provides a hydroxyl functionality that can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's solubility and bioavailability.

In recent years, 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of new drugs for treating various diseases. For instance, research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory disorders such as arthritis and asthma. Additionally, studies have indicated that 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol may have anti-cancer activities, particularly in inhibiting the growth of certain types of cancer cells.

The anti-inflammatory effects of 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol have been attributed to its ability to modulate key signaling pathways involved in inflammation. Specifically, this compound has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play crucial roles in the initiation and progression of inflammatory responses, and their inhibition can lead to significant reductions in inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol has also been investigated for its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is not yet fully understood but is believed to involve the modulation of multiple cellular pathways, including those related to cell cycle regulation and DNA damage response.

The synthesis of 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol typically involves several steps, starting from readily available starting materials. One common synthetic route involves the reaction of 5-bromopyridine with an appropriate organometallic reagent followed by alkylation with a tert-butyl halide. The resulting intermediate can then be further functionalized to introduce the hydroxyl group through various methods such as reduction or hydrolysis. The choice of synthetic pathway can significantly impact the yield and purity of the final product, making optimization an important aspect of its large-scale production.

Beyond its therapeutic applications, 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol has also found use as a building block in organic synthesis. Its versatile functional groups make it suitable for a wide range of chemical transformations, allowing chemists to construct complex molecules with diverse biological activities. This makes it an important tool in the development of new drugs and other bioactive compounds.

In conclusion, 1-(5-bromopyridin-3-yl)-2-methylpropan-2-ol (CAS No. 1566910-01-7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.